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Abstract

Acrinathrin is a synthetic pyrethroid insecticide and acaricide valued for its high efficacy
against a broad spectrum of insect and mite pests. As a neurotoxin, its mode of action involves
the modulation of voltage-gated sodium channels in the nervous systems of target organisms.
This technical guide provides an in-depth overview of the fundamental chemical and physical
properties of Acrinathrin. It includes a detailed compilation of its physicochemical data,
standardized experimental protocols for the determination of these properties, and a
visualization of its mechanism of action and relevant experimental workflows. This document is
intended to serve as a critical resource for researchers, chemists, and toxicologists engaged in
the study and application of this compound.

Chemical and Physical Properties

The chemical and physical characteristics of Acrinathrin are crucial for understanding its
environmental fate, biological activity, and for the development of analytical methods. These
properties are summarized in the tables below.

Table 1: Chemical Identification of Acrinathrin
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Identifier Value
(S)-cyano(3-phenoxyphenyl)methyl (1R,3S)-3-
17)-3-[(1,1,1,3,3,3-hexafluoropropan-2-
IUPAC Name 123 Prop
yl)oxy]-3-oxoprop-1-en-1-yl]-2,2-
dimethylcyclopropane-1-carboxylate[1][2]
CAS Number 101007-06-1[1][3]1[4]

Molecular Formula

C26H21FsNOs[1][3][4][5][6]

Molecular Weight

541.44 g/mol [3][6][7]

Synonyms

Rufast, RU 38702, Ardent, Orytis[6][7][8][°]

ble 2: Physicochemical ies of Acrinathr

Property Value Conditions
Melting Point 81.5 °C[5][8]
Boiling Point 528.2 +50.0 °C (Predicted)[8]

Vapor Pressure

4.40 x 10~> mPa

at 20 °C[10]

Water Solubility

Low[10]

Solubility in Organic Solvents

Soluble in Acetone,
Chloroform, Dichloromethane,
Dimethylformamide, Ethyl
Acetate, and DMSO[7][8]

Octanol-Water Partition

Coefficient (log P)

6.3

at 20 °C, pH 7[10]

Appearance

White Crystal[8]

Mechanism of Action: Sodium Channel Modulation

Acrinathrin, like other pyrethroid insecticides, exerts its neurotoxic effects by targeting voltage-

gated sodium channels (VGSCs), which are essential for the generation and propagation of
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action potentials in neurons.[5][10] The primary mechanism involves the disruption of the
normal gating kinetics of these channels.

Acrinathrin binds to the VGSCs and modifies their function in a state-dependent manner,
showing a preferential affinity for the open state of the channel.[7][10] This interaction inhibits
the transition of the channel from the activated (open) state to the inactivated (closed) state
and slows down its deactivation.[5] The result is a prolonged influx of sodium ions into the
neuron, leading to membrane depolarization, repetitive neuronal firing, and eventual paralysis
of the insect.[11]
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Mechanism of action of Acrinathrin on voltage-gated sodium channels (VGSCs).

Experimental Protocols

The determination of the physicochemical properties of Acrinathrin follows standardized
methodologies, often adhering to OECD Guidelines for the Testing of Chemicals. These
protocols ensure data reliability and comparability across different laboratories.
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Determination of Octanol-Water Partition Coefficient (log
P) - Shake-Flask Method (OECD 107)

The octanol-water partition coefficient (Pow) is a measure of a chemical's lipophilicity and is a

key parameter in assessing its environmental fate and bioaccumulation potential. The shake-

flask method is a widely used technique for its determination.

Principle: A solution of Acrinathrin in either n-octanol or water is placed in a vessel with a

known volume of the other immiscible solvent. The mixture is agitated until equilibrium is

reached, after which the phases are separated. The concentration of Acrinathrin in each

phase is then determined analytically to calculate the partition coefficient.

Methodology:

Preparation of Solvents: n-octanol and water are mutually saturated by shaking them
together for 24 hours, followed by a separation period.

Test Substance Preparation: A stock solution of Acrinathrin is prepared in the solvent in
which it is more soluble (n-octanol for Acrinathrin). The concentration should not exceed
0.01 mol/L in either phase.

Partitioning: A known volume of the Acrinathrin stock solution and the corresponding
immiscible solvent are combined in a suitable container (e.g., a separatory funnel or
centrifuge tube).

Equilibration: The container is agitated gently (to avoid emulsification) at a constant
temperature (e.g., 20 °C) until equilibrium is achieved.

Phase Separation: The mixture is centrifuged to ensure complete separation of the n-octanol
and water phases.

Analysis: The concentration of Acrinathrin in both the n-octanol and aqueous phases is
determined using a suitable analytical technique, such as High-Performance Liquid
Chromatography (HPLC) with UV detection.

Calculation: The partition coefficient (Pow) is calculated as the ratio of the concentration of
Acrinathrin in the n-octanol phase (Co) to its concentration in the aqueous phase (Cw). The
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final result is typically expressed as its base-10 logarithm (log P).
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Experimental workflow for determining the octanol-water partition coefficient.

Determination of Acrinathrin Residues in Soil -
QUEChERS Method

The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined
approach for the extraction and cleanup of pesticide residues from complex matrices like soil.

Principle: A soil sample is first hydrated and then extracted with an organic solvent (typically
acetonitrile). Partitioning is induced by adding salts. The resulting extract is then cleaned up
using dispersive solid-phase extraction (d-SPE) before analysis.

Methodology:

o Sample Preparation: A representative soil sample (e.g., 10 g) is weighed into a centrifuge
tube. A small amount of water is added to hydrate the sample.

» Extraction: Acetonitrile (e.g., 10 mL) is added to the tube. The sample is shaken vigorously
for a set period (e.g., 30 minutes) to extract the Acrinathrin residues.

e Salting-Out: A salt mixture (e.g., MgSOa4 and NaCl) is added to the tube. This induces phase
separation between the acetonitrile and the aqueous layer. The tube is shaken and then
centrifuged.

» Dispersive SPE Cleanup: An aliquot of the acetonitrile supernatant is transferred to a smaller
centrifuge tube containing a d-SPE sorbent mixture (e.g., MgSOa to remove residual water
and primary secondary amine (PSA) to remove interfering matrix components). The tube is
vortexed and then centrifuged.

¢ Analysis: The final cleaned-up extract is analyzed by a suitable chromatographic technique,
such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), for the
quantification of Acrinathrin.[12]

Stability and Degradation

Acrinathrin exhibits moderate persistence in soil environments but degrades more rapidly in
aqueous systems.[10] It is stable in acidic media, with hydrolysis becoming more significant as
pH increases.[10] Photolysis, or degradation by sunlight, can also contribute to its breakdown
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in the environment. Thermal decomposition of pyrethroids generally occurs at elevated
temperatures (above 250-300 °C) and can proceed through evaporation and oxidative
pyrolysis.[13]

Conclusion

This technical guide has provided a detailed overview of the key chemical and physical
properties of Acrinathrin, a potent synthetic pyrethroid. The tabulated data, coupled with
standardized experimental protocols and visualizations of its mechanism of action and
analytical workflows, offer a comprehensive resource for professionals in the fields of
chemistry, toxicology, and drug development. A thorough understanding of these fundamental
properties is essential for the safe and effective use of Acrinathrin, as well as for ongoing
research into its environmental behavior and biological interactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Acrinathrin: A Comprehensive Technical Guide to its
Chemical and Physical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052264#chemical-and-physical-properties-of-
acrinathrin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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